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Compound of Interest

Compound Name: Fenazox

Cat. No.: B1666509

For researchers and scientists in drug development, the proper handling and disposal of
chemical compounds are paramount to ensuring a safe laboratory environment and preventing
ecological contamination. This guide provides a comprehensive, step-by-step protocol for the
safe disposal of Fenazox (also known as Azoxybenzene), a compound recognized for its
potential hazards. Adherence to these procedures is critical for operational safety and
regulatory compliance.

Fenazox: Key Safety and Physical Data

A thorough understanding of a substance's properties is the foundation of its safe handling and
disposal. The following table summarizes essential data for Fenazox.
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Property Value Citations

Azoxybenzene, Azoxybenzide,
Synonyms : : . [1](2]
Diphenyldiazene 1-oxide

CAS Number 495-48-7 3]

Molecular Formula C12H10N20 [1]

Yellow to orange-yellow solid
Appearance [1]
or crystals

Melting Point 32-36 °C [1]

H302: Harmful if
swallowedH312: Harmful in
contact with skinH332: Harmful
if inhaledH341: Suspected of
GHS Hazard Statements ] ] [3114]
causing genetic defectsH350:
May cause cancerH410: Very
toxic to aquatic life with long

lasting effects

Storage Class 10 - Combustible liquids

Detailed Disposal Protocol for Fenazox

This protocol provides a systematic methodology for the safe handling and disposal of
Fenazox waste. These steps must be executed in strict accordance with all applicable local,
regional, and national regulations.[3][5]

Personal Protective Equipment (PPE) and Safety
Precautions

Engineering Controls: All handling of Fenazox should occur in a well-ventilated area, ideally
within a certified chemical fume hood.[5] Emergency safety showers and eyewash stations
must be readily accessible.[6]

Required PPE: Before beginning any disposal-related tasks, personnel must be equipped with
the following:
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Eye Protection: Safety glasses with side-shields or goggles are mandatory.[7]

Hand Protection: Wear chemically resistant gloves, such as nitrile rubber. Always inspect
gloves for integrity before use.[6]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[3]

Respiratory Protection: If there is a risk of dust generation, a NIOSH/MSHA-approved
respirator should be used.[7]

Waste Collection and Segregation

Waste Identification: All waste materials containing Fenazox, including contaminated lab
supplies (e.g., gloves, absorbent paper), must be classified and handled as hazardous waste.

[5]
Segregation:

Collect Fenazox waste in a dedicated, properly sealed, and clearly labeled hazardous waste
container.[4]

Crucially, do not mix Fenazox waste with other waste streams, especially with incompatible
materials like strong oxidizing agents.[5]

The container must be labeled with the full chemical name, "Fenazox" or "Azoxybenzene,"
and display clear hazard pictograms (e.g., Harmful, Health Hazard, Environmental Hazard).

Spill and Contamination Response

In the event of a spill, immediate and safe containment is the priority.

o Evacuate and Secure: Alert personnel in the immediate area and restrict access. Remove all
sources of ignition as Fenazox dust may form an explosive mixture in air.[8]

o Dampen the Spill: For solid spills, gently dampen the material with 60-70% ethanol to
prevent dust from becoming airborne.[8]
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e Contain and Collect: Carefully transfer the dampened material and any contaminated soil or
surfaces into the designated hazardous waste container using non-sparking tools.[5][8]

o Decontaminate: Use absorbent paper dampened with 60-70% ethanol to wipe the spill area,
followed by a thorough wash with soap and water.[8]

o Dispose of Materials: All materials used for cleanup (e.g., absorbent paper, contaminated
clothing) must be sealed in a vapor-tight plastic bag and disposed of as hazardous waste.[8]

Final Disposal Procedure

Storage: Store the sealed hazardous waste container in a cool, dry, and well-ventilated
designated storage area, away from direct sunlight and incompatible materials.[7]

Professional Disposal:

e The final disposal of Fenazox waste must be conducted through a licensed and approved
hazardous waste disposal company.[7]

e Under no circumstances should Fenazox or its containers be disposed of in household
garbage or down the sanitary sewer system.[3]

 All disposal activities must be documented and comply with transportation regulations, which
may classify Fenazox as an environmentally hazardous substance (e.g., UN3077).[4][5]

Visualization of Fenazox Disposal Workflow

The following diagram illustrates the logical steps and decision points in the Fenazox disposal
process, from initial handling to final disposal.
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Fenazox Disposal Workflow

Start: Fenazox Waste Generated

1. Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

Spill or Contamination?

3. Execute Spill Response Protocol
(Dampen, Contain, Decontaminate)

Cleanup materials collected

2. Segregate and Collect Waste
in Labeled Hazardous Container

4. Store Sealed Container
in Designated Area

5. Arrange Pickup by
Licensed Disposal Company

End: Disposal Complete
& Documented

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Fenazox waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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